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1,3-Propylene glycol diacetate IUPAC naming

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: S579597

Chemical Identifier Comparison

Property 1,3-Propylene Glycol Diacetate 1,2-Propylene Glycol Diacetate
IUPAC Name 1,3-propanediol, diacetate [1] 1-(acetyloxy)propan-2-yl acetate [2]
CAS Registry  628-66-0 [1] 623-84-7 [2] [3] [4]

Number

Other Names  Trimethylene acetate; 1,3-Diacetoxypropane;  1,2-Propylene diacetate; PGDA,
1,3-Propylene diacetate; Diacetate of 1,3- (¥)-1,2-Diacetoxypropane [2] [3]
propanediol [1]

Molecular C7H1204 [1] C7H1204 [2] [3]

Formula

Molecular 160.1678 g/mol [1] 160.169 g/mol [2] [3]

Weight

Canonical Not specified in search results CC(COC(C)=0)0OC(C)=0[2] 5]
SMILES

The relationship between these compounds and their parent glycols can be visualized in the following

diagram:
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Relationship Between Glycols and Diacetates
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Structural relationship between glycols and their diacetate esters.

Key Technical and Experimental Context

For researchers, understanding the synthesis and applications is crucial.

e Synthesis of 1,3-Propanediol Esters: One patent describes a method for producing esters of 1,3-
propanediol, which includes 1,3-propylene glycol diacetate. The process involves a
transesterification reaction between a vinyl ester and 1,3-propanediol. This reaction is catalyzed by
a metal catalyst under conditions of 0.5-5 MPa hydrogen pressure and a temperature of 50-120 °C.
The hydrogen pressure is maintained to inhibit side reactions [6].

e Common Production Method for 1,2-lIsomer: A separate patent outlines a continuous production
method for the 1,2-isomer. This involves the esterification of 1,2-propylene glycol with acetic acid,
often using a solid acid catalyst like a cation exchange resin in a catalytic distillation tower. This
integrated process allows for simultaneous reaction and separation of products like water, driving the
reaction to completion [7].

¢ Industrial Applications: While your query focuses on the 1,3-isomer, the more common 1,2-
propylene glycol diacetate (PGDA) is widely used as a solvent with low toxicity and favorable
environmental properties. Its applications include coatings and paints, printing inks, adhesives,
personal care products, and industrial cleaners [8] [4] [9].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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